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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of isoamyl
angelate in various cosmetic preparations. This document outlines the chemical and physical
properties of isoamyl angelate, recommended usage levels, and detailed experimental
protocols for incorporation, stability testing, and sensory analysis.

Introduction to Isoamyl Angelate

Isoamyl angelate (CAS No. 10482-55-0) is an ester recognized for its pleasant floral and fruity
aroma, reminiscent of chamomile.[1] It is a key constituent of Roman chamomile essential oil
and is utilized in the fragrance industry to impart these characteristic notes to perfumes and
cosmetic products.[1] Its scent profile makes it suitable for use in a variety of formulations,
including chypre, floral (such as jasmine), spicy, and citrus-themed fragrances.[1]

Physicochemical Properties of Isoamyl Angelate

A thorough understanding of the physicochemical properties of isoamyl angelate is crucial for
its effective formulation in cosmetic preparations.
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Property Value Reference
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [1]
Appearance Colorless clear liquid [1]
Odor Floral, fruity, chamomile [1]
Specific Gravity 0.88900 - 0.89400 @ 25°C [1]
Refractive Index 1.43700 - 1.44200 @ 20°C [1]
Boiling Point 202.00 - 209.00 °C @ 760.00 (]
mm Hg
Flash Point 176.00 °F (80.00 °C) [1]

Soluble in alcohol; sparingly
Solubility soluble in water (53.9 mg/L @ [1]
25°C)

Recommended Usage Levels

The concentration of isoamyl angelate should be carefully considered based on the product
type and desired fragrance intensity.
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. Recommended Isoamyl
Typical Fragrance T
Product Type Angelate Concentration in

Concentration (%) .
Final Product (%)

Face Products (creams,

_ 0.1-0.5 0.01-0.15
lotions)
Body Products (lotions,
05-10 0.05-0.30
creams)
Rinse-off Products (shampoos,
1.0-3.0 0.10-0.90

body washes)

) Up to 3.0 in the fragrance
Perfumes (Eau de Toilette) 5.0-15.0
concentrate

Note: The recommendation for isoamyl angelate usage is up to 3.0% in the fragrance
concentrate. The final concentration in the cosmetic product will be a fraction of this, depending
on the total fragrance load.[1]

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Emulsion with
Isoamyl Angelate

This protocol describes the preparation of a basic oil-in-water lotion incorporating isoamyl
angelate.

Materials:

e Oil Phase:
o Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax NF): 5.0%
o Caprylic/Capric Triglyceride: 10.0%
o Shea Butter: 3.0%

o Water Phase:
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o Deionized Water: g.s. to 100%

o Glycerin: 3.0%
e Cool-Down Phase:

o Isoamyl Angelate: 0.2%

o Preservative (e.g., Phenoxyethanol, Caprylyl Glycol, Sorbic Acid): 1.0%
Procedure:

o Preparation of Phases: In separate beakers, weigh the components of the oil phase and the
water phase.

e Heating: Heat both phases to 75°C in a water bath.

o Emulsification: Once both phases have reached 75°C, slowly add the water phase to the oil
phase while mixing with a homogenizer at a moderate speed. Continue homogenization for
5-10 minutes until a uniform emulsion is formed.

» Cooling: Begin cooling the emulsion while stirring gently with a propeller mixer.

» Addition of Cool-Down Phase: When the temperature of the emulsion is below 40°C, add the
isoamyl angelate and the preservative. Mix until uniformly dispersed.

e Final Adjustments: Check the pH of the final formulation and adjust if necessary. Package in
an appropriate container.
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Figure 1: O/W Emulsion Formulation Workflow

Stability Testing Protocol

To ensure the quality and shelf-life of the cosmetic preparation containing isoamyl angelate, a
rigorous stability testing protocol is essential.
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Methodology:
o Sample Preparation: Prepare three batches of the cosmetic formulation.

o Storage Conditions: Store samples from each batch under the following conditions for a
period of 12 weeks:

o Accelerated Stability: 40°C £ 2°C / 75% RH £ 5% RH
o Real-Time Stability: 25°C + 2°C / 60% RH * 5% RH
o Freeze-Thaw Cycling: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.

o Evaluation Parameters: At weeks 0, 1, 2, 4, 8, and 12, evaluate the samples for the following
parameters:

o

Physical Appearance: Color, clarity, and phase separation.

[¢]

Odor: Fragrance intensity and character.

[e]

pH: Measurement using a calibrated pH meter.
o Viscosity: Measurement using a viscometer.

Acceptance Criteria: No significant changes in physical appearance, odor, pH (0.5 units), or
viscosity (£10%) from the initial measurements.
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Figure 2: Stability Testing Workflow

Sensory Analysis Protocol

Sensory analysis is critical to determine the consumer acceptability of the fragrance in the final

product.
Methodology:

o Panelist Selection: Recruit a panel of at least 30 untrained consumers who are regular users
of the cosmetic product type being tested.

o Test Design: Conduct a blind, randomized study comparing the formulation with isoamyl
angelate to a control formulation without the fragrance.

» Evaluation Procedure:
o Provide each panelist with a coded sample of each formulation.

o Instruct panelists to apply a standardized amount of the product to a designated area of
the skin.
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o Panelists will evaluate the fragrance at two time points: immediately after application (To)
and after 30 minutes (T3o0).

e Questionnaire: Panelists will rate the following attributes on a 9-point hedonic scale (1 =
dislike extremely, 9 = like extremely):

[¢]

Overall fragrance liking

[¢]

Fragrance intensity

[e]

Pleasantness of the fragrance
o Suitability of the fragrance for the product

Data Analysis: Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA) to
determine if there are significant differences in consumer perception between the test and
control formulations.

Olfactory Signaling Pathway

The perception of isoamyl angelate's floral and fruity scent is initiated by its interaction with
olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to
the sensation of smell.
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Figure 3: Olfactory Signaling Pathway

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b085175?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety and Regulatory Information

While specific safety data for isoamyl angelate is not as extensively published as for more
common fragrance ingredients, esters in the same chemical family, such as isoamyl acetate,
have been reviewed for safety. The Cosmetic Ingredient Review (CIR) Expert Panel has
concluded that isoamyl acetate is safe as used in cosmetic products.[2][3] As with all cosmetic
ingredients, it is the responsibility of the formulator to ensure the final product is safe for
consumer use and complies with all relevant regulations in the target market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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